Cas no 2092617-72-4 (3-Bromo-4-chloro-2-fluorobenzyl bromide)

• Product Name: 3-Bromo-4-chloro-2-fluorobenzyl bromide
• CAS No: 2092617-72-4
• MF: C₇H₄Br₂ClF
• MW: 302.366063117981
• CID: 5164088
• Update Time: 2025-10-30

3-Bromo-4-chloro-2-fluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-2-fluorobenzyl bromide

• Inchi： 1S/C7H4Br2ClF/c8-3-4-1-2-5(10)6(9)7(4)11/h1-2H,3H2
• InChI Key： WMLHPQDISRRVTF-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(CBr)C(F)=C1Br

Additional information on 3-Bromo-4-chloro-2-fluorobenzyl bromide

Introduction to 3-Bromo-4-chloro-2-fluorobenzyl bromide (CAS No. 2092617-72-4)

3-Bromo-4-chloro-2-fluorobenzyl bromide, identified by its Chemical Abstracts Service (CAS) number 2092617-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of halogenated aromatic alkanes, characterized by the presence of bromine, chlorine, and fluorine substituents on a benzyl bromide backbone. The strategic arrangement of these halogen atoms imparts unique reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 3-Bromo-4-chloro-2-fluorobenzyl bromide contribute to its versatility in synthetic chemistry. The benzyl bromide moiety is particularly noteworthy, as it serves as a common precursor in the formation of carbon-carbon bonds through nucleophilic substitution reactions. The presence of both electron-withdrawing and electron-donating halogens further modulates its reactivity, allowing for selective transformations that are critical in drug discovery and development.

In recent years, 3-Bromo-4-chloro-2-fluorobenzyl bromide has been extensively explored in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The halogenated aromatic system provides a scaffold that can be readily functionalized to achieve high selectivity for specific enzyme targets. For instance, studies have demonstrated its utility in constructing inhibitors of tyrosine kinases, where the bromine and chlorine atoms facilitate cross-coupling reactions to introduce additional pharmacophores.

Moreover, the fluorine substituent in 3-Bromo-4-chloro-2-fluorobenzyl bromide plays a crucial role in modulating metabolic stability and binding affinity. Fluorinated aromatic compounds are well-known for their ability to enhance drug-like properties such as lipophilicity, solubility, and resistance to enzymatic degradation. This has led to its incorporation into numerous lead compounds that have advanced into clinical trials. A recent publication highlighted its use in generating fluorinated benzyl derivatives with improved pharmacokinetic profiles, demonstrating its significance in modern medicinal chemistry.

The compound's reactivity also makes it a valuable tool in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are fundamental in constructing complex molecular architectures essential for drug design. Researchers have leveraged 3-Bromo-4-chloro-2-fluorobenzyl bromide to synthesize biaryl compounds, which are prevalent in many approved drugs due to their favorable biological activity. The ability to introduce fluorine at the 2-position while retaining bromine and chlorine at other positions provides synthetic chemists with a high degree of flexibility.

In the realm of drug discovery, 3-Bromo-4-chloro-2-fluorobenzyl bromide has been employed in the development of antiviral agents. The structural motif derived from this compound has shown promise in inhibiting viral proteases and polymerases by mimicking natural substrates or interfering with critical enzymatic steps. The halogenation pattern enhances binding interactions with target proteins, leading to the identification of novel antiviral candidates. Preliminary studies have indicated that derivatives of this compound exhibit potent activity against RNA viruses, making it an attractive scaffold for further optimization.

The synthesis of 3-Bromo-4-chloro-2-fluorobenzyl bromide itself is an intriguing challenge that highlights its synthetic utility. While direct methods exist, researchers have explored various strategies to improve yield and purity. For example, palladium-catalyzed halogen exchange reactions have been employed to introduce fluorine into pre-existing aromatic systems, providing an efficient route to this intermediate. Additionally, flow chemistry approaches have been utilized to enhance scalability and reproducibility during its preparation.

From a computational chemistry perspective, 3-Bromo-4-chloro-2-fluorobenzyl bromide has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies not only aid in rational drug design but also provide insights into how structural modifications can improve potency and selectivity. The combined experimental and computational efforts underscore the importance of this compound as a building block in medicinal chemistry.

The future prospects for 3-Bromo-4-chloro-2-fluorobenzyl bromide are promising, with ongoing research exploring new applications and synthetic methodologies. As drug discovery continues to evolve towards more sophisticated molecular architectures, compounds like this will remain indispensable tools for chemists seeking to develop novel therapeutics. The integration of machine learning and artificial intelligence into virtual screening processes is expected to further enhance the utility of such intermediates by predicting their potential biological activities.

In conclusion,3-Bromo-4-chloro-2-fluorobenzyl bromide (CAS No. 2092617-72-4) represents a cornerstone in modern pharmaceutical synthesis due to its structural versatility and reactivity profile. Its role in developing kinase inhibitors, antiviral agents, and other bioactive molecules underscores its importance in medicinal chemistry research. As new methodologies emerge and our understanding of biological pathways deepens,3-Bromo-4-chloro-2-fluorobenzyl bromide will continue to be a critical component in the quest for innovative therapeutic solutions.